N'-[2-(cyclopentylamino)-2-oxo-1-pyridin-4-ylethyl]-N'-(3-fluorophenyl)-N-(3-pyridinyl)butanediamide

• Molecular Formula: C27H28FN5O3
• Molecular Weight: 489.5 g/mol
• IUPAC Name: N'-[2-(cyclopentylamino)-2-oxo-1-pyridin-4-ylethyl]-N'-(3-fluorophenyl)-N-pyridin-3-ylbutanediamide
• InChI: InChI=1S/C27H28FN5O3/c28-20-5-3-9-23(17-20)33(25(35)11-10-24(34)31-22-8-4-14-30-18-22)26(19-12-15-29-16-13-19)27(36)32-21-6-1-2-7-21/h3-5,8-9,12-18,21,26H,1-2,6-7,10-11H2,(H,31,34)(H,32,36)
• InChI Key: ARZXORPLIISFEG-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NC(=O)C(C2=CC=NC=C2)N(C3=CC(=CC=C3)F)C(=O)CCC(=O)NC4=CN=CC=C4

Description

N'-[2-(cyclopentylamino)-2-oxo-1-pyridin-4-ylethyl]-N'-(3-fluorophenyl)-N-(3-pyridinyl)butanediamide is an organonitrogen compound and an organooxygen compound. It derives from an alpha-amino acid.

Scientific Research Applications

Synthesis and Chemical Properties

This compound is part of a group of chemicals that have been a focus in the synthesis of heterocyclic compounds. For example, studies have highlighted methods for synthesizing related 3-oxo-N-(pyridin-2-yl)butanamide compounds, which are important precursors for various heterocyclic compounds. These synthetic routes involve reactions such as diketene with aromatic primary amine and reaction of 2-aminopyridine with β-keto-t-butylthioester or ethylacetoacetate (Fadda, Abdel‐Galil, & Elattar, 2015).

Medicinal Chemistry and Drug Discovery

In medicinal chemistry, similar compounds have been identified as potent and selective Met kinase inhibitors. These have been found to demonstrate tumor stasis in specific cancer models, indicating their potential in cancer treatment (Schroeder et al., 2009). Additionally, other related compounds have been synthesized and investigated for their non-linear optical (NLO) properties and potential anticancer activity through molecular docking studies, suggesting their role in the development of new cancer therapies (Jayarajan et al., 2019).

Antifungal Applications

There has been research into the synthesis of metal complexes with similar compounds, showing promising antifungal activity. These studies suggest that these complexes could be effective in the design of new antifungal drug candidates (Shiekh et al., 2014).

Pharmacological and Toxicological Studies

Research has also been conducted on the pharmacokinetics and toxicology of related compounds. For example, studies on the stereoselective disposition and toxicokinetics of novel MET inhibitors provide insights into the pharmacological and safety profiles of these compounds, which is crucial for their potential therapeutic applications (Liederer et al., 2012).